Cas no 272124-60-4 ((-)-trans 3’-Aminomethyl Nicotine)

• Product Name: (-)-trans 3’-Aminomethyl Nicotine
• CAS No: 272124-60-4
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 2085320
• PubChem ID: 16122816
• Update Time: 2025-10-12

(-)-trans 3’-Aminomethyl Nicotine Chemical and Physical Properties

Names and Identifiers

• (-)-trans 3’-Aminomethyl Nicotine
• (-)-trans 3'-Aminomethyl Nicotine
• trans-3'-aminomethylnicotine
• (-)-trans3'-AminomethylNicotine
• 272124-60-4
• 3-Pyrrolidinemethanamine, 1-methyl-2-(3-pyridinyl)-, (2R,3S)-rel-
• SCHEMBL523086
• ((2S,3R)-1-Methyl-2-(pyridin-3-yl)pyrrolidin-3-yl)methanamine
• NMC4AB837S
• (2S,3R)-1-Methyl-2-(3-pyridinyl)-3-pyrrolidinemethanamine

• Inchi： 1S/C11H17N3/c1-14-6-4-9(7-12)11(14)10-3-2-5-13-8-10/h2-3,5,8-9,11H,4,6-7,12H2,1H3/t9-,11+/m1/s1
• InChI Key： IUMCSWXAFXSTAI-KOLCDFICSA-N
• SMILES： N1(C)CC[C@H](CN)[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 191.142247555Da
• Monoisotopic Mass: 191.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.2Ų

Additional information on (-)-trans 3’-Aminomethyl Nicotine

Professional Introduction to Compound with CAS No. 272124-60-4 and Product Name: (-)-trans 3’-Aminomethyl Nicotine

The compound with the CAS number 272124-60-4 and the product name (-)-trans 3’-Aminomethyl Nicotine represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique molecular structure and stereochemistry, has garnered considerable attention due to its potential applications in medicinal research and therapeutic development.

(-)-trans 3’-Aminomethyl Nicotine is a derivative of nicotine, a well-known alkaloid found in tobacco plants. However, this particular derivative has been engineered to exhibit distinct pharmacological properties that make it a promising candidate for various biomedical applications. The stereochemistry of the compound, specifically the (-) configuration, plays a crucial role in determining its biological activity and interaction with target receptors.

The synthesis of (-)-trans 3’-Aminomethyl Nicotine involves a series of sophisticated chemical reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including chiral resolution techniques and enantioselective catalysis, have been employed to achieve the desired molecular configuration. These methods not only ensure high yield but also maintain the integrity of the compound's stereochemical purity, which is essential for its biological efficacy.

Recent research has highlighted the potential of (-)-trans 3’-Aminomethyl Nicotine as an agonist for nicotinic acetylcholine receptors (nAChRs). These receptors are widely distributed throughout the central nervous system and are involved in various physiological processes, including cognition, memory, and muscle function. By modulating nAChR activity, this compound may offer therapeutic benefits in conditions such as Alzheimer's disease, Parkinson's disease, and nicotine dependence.

In vitro studies have demonstrated that (-)-trans 3’-Aminomethyl Nicotine exhibits potent binding affinity to nAChRs, particularly at subtypes such as α4β2 and α7. This selective binding profile suggests that the compound may have fewer side effects compared to traditional nicotine replacement therapies. Furthermore, its amine-methyl substitution at the 3’ position enhances its metabolic stability, allowing for prolonged half-life and sustained therapeutic action.

Epidemiological and pharmacological evidence indicates that nicotine derivatives can influence neurotransmitter release and synaptic plasticity. The unique structural features of (-)-trans 3’-Aminomethyl Nicotine enable it to interact with nAChRs in a manner that promotes neuroprotection and cognitive enhancement. Preclinical studies have shown promising results in animal models, where the compound has demonstrated ability to improve learning and memory functions without inducing hyperactivity or tolerance.

The development of novel nicotinic receptor modulators is a rapidly evolving area of research due to the multifaceted roles of nAChRs in human health. The introduction of compounds like (-)-trans 3’-Aminomethyl Nicotine represents a significant step forward in creating more targeted and effective treatments for neurological disorders. By leveraging cutting-edge synthetic chemistry and pharmacological insights, researchers are paving the way for innovative therapies that address unmet medical needs.

The future prospects of (-)-trans 3’-Aminomethyl Nicotine extend beyond its potential as a cognitive enhancer. Its structural framework also opens avenues for further derivatization, enabling the development of next-generation compounds with enhanced pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and clinicians are essential to translate these laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, the compound with CAS number 272124-60-4, known as (-)-trans 3’-Aminomethyl Nicotine, represents a compelling example of how structural innovation can lead to breakthroughs in pharmaceutical science. Its unique properties make it a valuable tool for studying nAChR function and developing new treatments for neurological conditions. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of neural mechanisms and improving human health outcomes.